Tilianin
Tilianin
Brand Name:
Vulcanchem
CAS No.:
4291-60-5
VCID:
VC0192538
InChI:
InChI=1S/C22H22O10/c1-29-11-4-2-10(3-5-11)15-8-14(25)18-13(24)6-12(7-16(18)31-15)30-22-21(28)20(27)19(26)17(9-23)32-22/h2-8,17,19-24,26-28H,9H2,1H3/t17-,19-,20+,21-,22-/m1/s1
SMILES:
Molecular Formula:
C22H22O10
Molecular Weight:
446.4 g/mol
Tilianin
CAS No.: 4291-60-5
Natural Products
VCID: VC0192538
Molecular Formula: C22H22O10
Molecular Weight: 446.4 g/mol
| CAS No. | 4291-60-5 |
|---|---|
| Product Name | Tilianin |
| Molecular Formula | C22H22O10 |
| Molecular Weight | 446.4 g/mol |
| IUPAC Name | 5-hydroxy-2-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one |
| Standard InChI | InChI=1S/C22H22O10/c1-29-11-4-2-10(3-5-11)15-8-14(25)18-13(24)6-12(7-16(18)31-15)30-22-21(28)20(27)19(26)17(9-23)32-22/h2-8,17,19-24,26-28H,9H2,1H3/t17-,19-,20+,21-,22-/m1/s1 |
| Standard InChIKey | NLZCOTZRUWYPTP-MIUGBVLSSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O |
| Canonical SMILES | COC1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O |
| Synonyms | Acacetin-7-glucoside |
| PubChem Compound | 5321954 |
| Last Modified | Nov 11 2021 |
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